Cas no 1323606-52-5 (1-cyclohexanecarbonyl-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride)
1-cyclohexanecarbonyl-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-cyclohexanecarbonyl-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride
- cyclohexyl-[4-(1-ethylimidazol-2-yl)piperazin-1-yl]methanone;hydrochloride
- F5095-0159
- 1323606-52-5
- cyclohexyl(4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)methanone hydrochloride
- AKOS026700494
-
- Inchi: 1S/C16H26N4O.ClH/c1-2-18-9-8-17-16(18)20-12-10-19(11-13-20)15(21)14-6-4-3-5-7-14;/h8-9,14H,2-7,10-13H2,1H3;1H
- InChI Key: OQHMWGZUNLVOMV-UHFFFAOYSA-N
- SMILES: Cl.O=C(C1CCCCC1)N1CCN(C2=NC=CN2CC)CC1
Computed Properties
- Exact Mass: 326.1873392g/mol
- Monoisotopic Mass: 326.1873392g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 348
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.4Ų
1-cyclohexanecarbonyl-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5095-0159-2μmol |
1-cyclohexanecarbonyl-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride |
1323606-52-5 | 2μmol |
$85.5 | 2023-09-10 | ||
| Life Chemicals | F5095-0159-5μmol |
1-cyclohexanecarbonyl-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride |
1323606-52-5 | 5μmol |
$94.5 | 2023-09-10 | ||
| Life Chemicals | F5095-0159-10μmol |
1-cyclohexanecarbonyl-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride |
1323606-52-5 | 10μmol |
$103.5 | 2023-09-10 | ||
| Life Chemicals | F5095-0159-20μmol |
1-cyclohexanecarbonyl-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride |
1323606-52-5 | 20μmol |
$118.5 | 2023-09-10 | ||
| Life Chemicals | F5095-0159-1mg |
1-cyclohexanecarbonyl-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride |
1323606-52-5 | 1mg |
$81.0 | 2023-09-10 | ||
| Life Chemicals | F5095-0159-2mg |
1-cyclohexanecarbonyl-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride |
1323606-52-5 | 2mg |
$88.5 | 2023-09-10 | ||
| Life Chemicals | F5095-0159-3mg |
1-cyclohexanecarbonyl-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride |
1323606-52-5 | 3mg |
$94.5 | 2023-09-10 | ||
| Life Chemicals | F5095-0159-4mg |
1-cyclohexanecarbonyl-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride |
1323606-52-5 | 4mg |
$99.0 | 2023-09-10 | ||
| Life Chemicals | F5095-0159-5mg |
1-cyclohexanecarbonyl-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride |
1323606-52-5 | 5mg |
$103.5 | 2023-09-10 | ||
| Life Chemicals | F5095-0159-10mg |
1-cyclohexanecarbonyl-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride |
1323606-52-5 | 10mg |
$118.5 | 2023-09-10 |
1-cyclohexanecarbonyl-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 1-cyclohexanecarbonyl-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride
1-Cyclohexanecarbonyl-4-(1-Ethyl-1H-Imidazol-2-yl)Piperazine Hydrochloride: A Comprehensive Overview
The compound with CAS No. 1323606-52-5, known as 1-cyclohexanecarbonyl-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which combines a cyclohexanecarbonyl group, an imidazole moiety, and a piperazine ring. The combination of these structural elements gives rise to unique chemical properties and potential applications in drug development.
Recent studies have highlighted the importance of cyclohexanecarbonyl groups in modulating the pharmacokinetic properties of bioactive molecules. The presence of this group in the compound under discussion suggests that it may exhibit favorable absorption and bioavailability profiles, making it a promising candidate for therapeutic agents. Furthermore, the imidazole moiety is known for its ability to act as a hydrogen bond donor and acceptor, which can enhance the molecule's interaction with biological targets.
The piperazine ring is another critical component of this compound's structure. Piperazine derivatives are widely used in drug design due to their ability to form stable interactions with protein targets, such as through hydrogen bonding or π-interactions. The substitution pattern on the piperazine ring in this compound—specifically, the attachment of the cyclohexanecarbonyl and imidazole groups—plays a crucial role in determining its overall conformation and reactivity.
From a synthetic standpoint, the preparation of 1-cyclohexanecarbonyl-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride involves a series of carefully orchestrated reactions. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled chemists to construct such complex molecules with greater efficiency and precision. For instance, the formation of the imidazole ring can be achieved through tandem cyclization reactions, while the coupling of the cyclohexanecarbonyl group may involve esterification or amide bond formation techniques.
In terms of applications, this compound has shown potential in several areas. In pharmacology, it has been investigated as a candidate for treating neurological disorders due to its ability to modulate ion channels and receptors. Additionally, its hydrochloride salt form ensures good solubility in aqueous media, which is advantageous for formulation purposes.
Recent research has also explored the environmental impact of this compound. Studies indicate that it undergoes biodegradation under specific conditions, suggesting that it may not pose significant risks to ecosystems when used responsibly. However, further investigations are needed to fully understand its environmental fate and toxicity profile.
In conclusion, 1-cyclohexanecarbonyl-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride represents a valuable addition to the arsenal of bioactive molecules available for drug discovery and development. Its unique structure, coupled with advancements in synthetic methodology and application potential, positions it as a subject of continued interest for researchers across multiple disciplines.
1323606-52-5 (1-cyclohexanecarbonyl-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)